Cas no 58905-26-3 (1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone)

• Product Name: 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone
• CAS No: 58905-26-3
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 340467
• Update Time: 2025-06-15

1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
• 1-phenyl-2-(1,2,4-triazol-1-yl)ethanone
• 1-phenyl-2-(1H-1,2,4-triazol-1-yl)Ethanone
• 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone

• Inchi： 1S/C10H9N3O/c14-10(6-13-8-11-7-12-13)9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key： RXGNQUOYJPSWRW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CN1C=NC=N1

Computed Properties

• Exact Mass: 187.07467

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone

Comprehensive Analysis of 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone (CAS No. 58905-26-3): Properties, Applications, and Industry Trends

1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone, identified by its CAS No. 58905-26-3, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This triazole-containing ketone derivative exhibits unique structural features, combining a phenyl ring with a 1,2,4-triazole moiety, which contributes to its versatile reactivity and potential applications. The compound's molecular formula, C10H9N3O, and its precise chemical structure make it a subject of interest for researchers exploring novel bioactive molecules.

Recent studies highlight the growing demand for triazole-based compounds in drug discovery, particularly due to their antimicrobial and antifungal properties. As antimicrobial resistance (AMR) becomes a global health concern, researchers are investigating 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone as a potential scaffold for developing new antifungal agents. The compound's ability to interact with fungal cytochrome P450 enzymes has sparked interest in its mechanism of action, aligning with current trends in targeted drug design.

In the agrochemical sector, CAS 58905-26-3 is being explored as an intermediate for crop protection agents. With the increasing focus on sustainable agriculture and reduced environmental impact, this compound's potential as a building block for low-toxicity pesticides has attracted significant attention. Its structural similarity to known plant growth regulators suggests possible applications in enhancing crop yield and stress resistance, addressing current challenges in food security.

The synthesis of 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone typically involves N-alkylation reactions of triazole derivatives with appropriate phenyl-containing precursors. Recent advancements in green chemistry have led to improved synthetic routes with higher yields and reduced environmental impact. Researchers are particularly interested in catalyst-free and solvent-free approaches to produce this compound, reflecting the industry's shift toward sustainable chemical processes.

Analytical characterization of 58905-26-3 employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods provide crucial data about the compound's purity, stability, and three-dimensional structure, which are essential for both research and potential commercial applications. The growing availability of computational chemistry tools has further enhanced understanding of this compound's molecular interactions and structure-activity relationships.

From a commercial perspective, the market for triazole derivatives like 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone is expanding, driven by demand from the pharmaceutical and agrochemical industries. Suppliers are increasingly offering this compound with various purity grades, from research-grade to GMP-standard materials, catering to different application needs. The compound's patent landscape shows growing intellectual property activity, indicating its potential value in proprietary formulations.

Safety considerations for handling CAS 58905-26-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. The compound's material safety data sheet (MSDS) provides detailed guidance on storage conditions, typically recommending protection from moisture and extreme temperatures to maintain stability.

Future research directions for 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone include exploring its potential in material science applications, particularly as a building block for functional polymers and coordination complexes. The compound's ability to form metal-organic frameworks (MOFs) is under investigation, with potential applications in catalysis and molecular recognition. These developments align with current interests in smart materials and nanotechnology.

For researchers seeking high-purity 58905-26-3, several specialized chemical suppliers offer the compound with comprehensive analytical certificates. The pricing varies based on quantity and purity, with custom synthesis options available for modified derivatives. Recent trends show increasing demand for isotope-labeled versions of this compound for advanced metabolic studies and tracer applications in biological systems.

In conclusion, 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone (CAS No. 58905-26-3) represents an important chemical intermediate with diverse potential applications. Its unique molecular architecture and growing relevance in addressing contemporary challenges in healthcare and agriculture make it a compound worthy of continued research and development. As scientific understanding of its properties deepens, new opportunities for its utilization in various high-value applications are likely to emerge.